Cas no 601484-83-7 (1-[3-deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-beta-D-erythro-pentofuranosyl]-1H-1,2,4-triazole-3-carboxamide)

• Product Name: 1-[3-deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-beta-D-erythro-pentofuranosyl]-1H-1,2,4-triazole-3-carboxamide
• CAS No: 601484-83-7
• MF: C₈H₁₅N₄O₁₃P₃
• MW: 468.144984483719
• CID: 1618874
• PubChem ID: 644045
• Update Time: 2025-04-21

1-[3-deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-beta-D-erythro-pentofuranosyl]-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-beta-D-erythro-pentofuranosyl]-1H-1,2,4-triazole-3-carboxamide
• [[(2S,4R,5R)-5-(3-carbamoyl-1,2,4-triazol-1-yl)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 1H-1,2,4-Triazole-3-carboxamide, 1-[3-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-beta-D-erythro-pentofuranosyl]- (9CI)
• 3'-Deoxyribavirin triphosphate
• 601484-83-7
• 1-(3-Deoxy-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-erythro-pentofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• 1H-1,2,4-triazole-3-carboxamide, 1-[3-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-beta-D-erythro-pentofuranosyl]-
• DTXSID90349258

• Inchi： 1S/C8H15N4O13P3/c9-6(14)7-10-3-12(11-7)8-5(13)1-4(23-8)2-22-27(18,19)25-28(20,21)24-26(15,16)17/h3-5,8,13H,1-2H2,(H2,9,14)(H,18,19)(H,20,21)(H2,15,16,17)/t4-,5+,8+/m0/s1
• InChI Key： FKLVECAHDCNGLN-CPDSJTNBSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1C[C@H]([C@H](N2C=NC(C(N)=O)=N2)O1)O

Computed Properties

• Exact Mass: 467.984846
• Monoisotopic Mass: 467.984846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 263
• XLogP3: -5.3

Experimental Properties

• Density: 2.54
• Boiling Point: 884.7°C at 760 mmHg
• Flash Point: 488.8°C
• Refractive Index: 1.819
• PSA: 292.51000
• LogP: -0.93100